![molecular formula C10H20OS B1466584 1-[(Propan-2-ylsulfanyl)methyl]cyclohexan-1-ol CAS No. 1470518-64-9](/img/structure/B1466584.png)
1-[(Propan-2-ylsulfanyl)methyl]cyclohexan-1-ol
Overview
Description
1-[(Propan-2-ylsulfanyl)methyl]cyclohexan-1-ol is a chemical compound with the CAS Number: 1470518-64-9 . It has a molecular weight of 188.33 . The IUPAC name for this compound is 1-[(isopropylsulfanyl)methyl]cyclohexanol . The physical form of this compound is liquid .
Molecular Structure Analysis
The InChI code for 1-[(Propan-2-ylsulfanyl)methyl]cyclohexan-1-ol is 1S/C10H20OS/c1-9(2)12-8-10(11)6-4-3-5-7-10/h9,11H,3-8H2,1-2H3 . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
1-[(Propan-2-ylsulfanyl)methyl]cyclohexan-1-ol is a liquid at room temperature . It has a molecular weight of 188.33 . More specific physical and chemical properties such as boiling point, melting point, and solubility were not found in the search results.Scientific Research Applications
Thermodynamic and Physical Properties
Research has been conducted on the physical and thermodynamic properties of compounds similar to "1-[(Propan-2-ylsulfanyl)methyl]cyclohexan-1-ol". For example, studies on binary mixtures involving alkanols and cyclohexane have revealed significant insights into their speeds of sound, isentropic compressibilities, and excess molar volumes at certain temperatures. These properties are crucial for understanding the interactions and miscibility of such compounds in various solvents, which can have implications for their use in chemical syntheses, material science, and pharmaceutical formulations (Oswal et al., 2004).
Catalytic Applications
Compounds with structures related to "1-[(Propan-2-ylsulfanyl)methyl]cyclohexan-1-ol" have been studied for their catalytic applications. For instance, the use of alcohols in the presence of catalysts for reactions such as oxidation or addition reactions showcases the versatility of these compounds in synthetic chemistry. The kinetics of oxidation of alcohols by chlorine dioxide in organic solvents has been investigated, providing valuable information on the reactivity and potential applications of these compounds as intermediates in organic synthesis (Ganieva et al., 2008).
Enantioselective Synthesis and Chemoenzymatic Applications
The enantioselective synthesis and chemoenzymatic applications of compounds structurally related to "1-[(Propan-2-ylsulfanyl)methyl]cyclohexan-1-ol" have also been explored. Studies focusing on the lipase-catalyzed kinetic resolution and synthesis of enantiomers highlight the importance of these compounds in developing pharmaceuticals and agrochemicals with specific optical activities. Such research underscores the potential for utilizing these compounds in enantioselective catalysis and synthesis of bioactive molecules (Borowiecki et al., 2013).
Safety and Hazards
This compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H312, H315, H319, H332, and H335 . These indicate that the compound may be harmful if swallowed or in contact with skin, may cause skin and eye irritation, and may cause respiratory irritation . The precautionary statements include recommendations to avoid breathing the dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
1-(propan-2-ylsulfanylmethyl)cyclohexan-1-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20OS/c1-9(2)12-8-10(11)6-4-3-5-7-10/h9,11H,3-8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWPPGTUCHPVWDM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SCC1(CCCCC1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(Propan-2-ylsulfanyl)methyl]cyclohexan-1-ol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.